Cas no 929617-35-6 (5-bromo-1H-pyrazolo[3,4-c]pyridine)

5-bromo-1H-pyrazolo[3,4-c]pyridine structure
929617-35-6 structure
Product Name:5-bromo-1H-pyrazolo[3,4-c]pyridine
CAS No:929617-35-6
MF:C6H4BrN3
MW:198.020059585571
MDL:MFCD11518975
CID:796706
PubChem ID:45789778
Update Time:2024-10-26

5-bromo-1H-pyrazolo[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-1H-pyrazolo[3,4-c]pyridine
    • 1H-Pyrazolo[3,4-c]pyridine,5-bromo-
    • 5-Bromo-1H-pyrazolo[3,4-c]pyridine (ACI)
    • 929617-35-6
    • SCHEMBL1601314
    • BCP27935
    • CS-0006627
    • SCHEMBL17847959
    • PS-5621
    • STL557150
    • 5-Bromo-2H-pyrazolo[3,4-c]pyridine
    • DTXSID90672013
    • EN300-210187
    • PB20598
    • 5-bromo-1H-pyrazolo[3,4-c]pyridine, AldrichCPR
    • BBL103340
    • DB-079445
    • 1H-PYRAZOLO[3,4-C]PYRIDINE, 5-BROMO-
    • AU-004/43501641
    • MFCD11518975
    • AVTKMQORQDZRPF-UHFFFAOYSA-N
    • AKOS005266423
    • AC-29619
    • 5-Bromo-1H-pyrazolo[3,4-c]-pyridine
    • SY038403
    • MDL： MFCD11518975
    • Inchi： 1S/C6H4BrN3/c7-6-1-4-2-9-10-5(4)3-8-6/h1-3H,(H,9,10)
    • InChI Key： AVTKMQORQDZRPF-UHFFFAOYSA-N
    • SMILES： BrC1C=C2C(NN=C2)=CN=1

Computed Properties

  • Exact Mass: 196.95900
  • Monoisotopic Mass: 196.959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.894
  • Boiling Point: 384°C at 760 mmHg
  • Flash Point: 186°C
  • Refractive Index: 1.745
  • PSA: 41.57000
  • LogP: 1.72040

5-bromo-1H-pyrazolo[3,4-c]pyridine Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

5-bromo-1H-pyrazolo[3,4-c]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-bromo-1H-pyrazolo[3,4-c]pyridine Production Method

Production Method 1

156118-16-0 156118-16-0
929617-35-6 929617-35-6
Reaction Conditions
1.1 Reagents: Sodium nitrite Solvents: Acetic acid ,  Water ;  15 min, rt; 3 d, rt
Reference
Design and synthesis of pyridine-pyrazolopyridine-based inhibitors of protein kinase B/Akt
Zhu, Gui-Dong; Gong, Jianchun; Gandhi, Viraj B.; Woods, Keith; Luo, Yan; et al, Bioorganic & Medicinal Chemistry, 2007, 15(6), 2441-2452

Production Method 2

156118-16-0 156118-16-0
929617-35-6 929617-35-6
Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium nitrite Solvents: Water ;  15 min; 2 d, rt
Reference
Preparation of pyrazolo[3,4-c]pyridine compounds as Pim kinase inhibitors useful for treating disorders such as cancer
, United States, , ,

Production Method 3

156118-16-0 156118-16-0
929617-35-6 929617-35-6
Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Potassium acetate Solvents: Chloroform ;  1 h, 25 °C; 2 h, 70 °C → reflux; reflux → 25 °C
1.2 Reagents: Isoamyl nitrate Catalysts: 18-Crown-6 ;  12 h, 25 °C → reflux; reflux → 25 °C
1.3 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  3 h, 0 °C
Reference
3-(1H-Pyrrolo[2,3-c]pyridin-2-yl)-1H-pyrazolo[3,4-c]pyridines as Wnt pathway modulators and their preparation
, World Intellectual Property Organization, , ,

Production Method 4

23056-47-5 23056-47-5
929617-35-6 929617-35-6
156118-17-1 156118-17-1
Reaction Conditions
1.1 Reagents: Iron ,  Hydrochloric acid Solvents: Ethanol ,  Water ;  rt; 2 h, 65 °C
1.2 Reagents: Ammonium chloride Solvents: Ethanol ,  Water ;  3 h, 65 °C
1.3 Reagents: Potassium acetate Solvents: Chloroform ;  rt; 2 h, rt → reflux; reflux → rt
1.4 Reagents: Isoamyl nitrite Catalysts: 18-Crown-6 ;  26 h, rt → reflux; reflux → rt
1.5 Reagents: Potassium carbonate Solvents: Methanol ;  overnight, rt
Reference
Preparation of enantiomerically enriched aryloazol-2-yl cyanoethylamino parasiticidal compounds
, World Intellectual Property Organization, , ,

Production Method 5

1005291-43-9 1005291-43-9
929617-35-6 929617-35-6
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  O-Methylhydroxylamine hydrochloride Solvents: Tetrahydrofuran ;  overnight, rt
1.2 Reagents: Hydrazine hydrate (1:1) Solvents: Water ;  rt; overnight, reflux
1.3 Reagents: Trifluoroacetic acid Solvents: Tetrahydrofuran ;  30 min, reflux
Reference
An improved method for preparing 1H-pyrazolo[3,4-c]pyridine compounds
, China, , ,

Production Method 6

156118-16-0 156118-16-0
929617-35-6 929617-35-6
Reaction Conditions
1.1 Reagents: Sodium nitrite Solvents: Acetic acid ,  Water ;  3 d, rt
Reference
N-Aryl-1H-pyrazolopyridin-3-amine for inhibiting expression of MELK, and preparation method thereof
, Korea, , ,

Production Method 7

156118-16-0 156118-16-0
929617-35-6 929617-35-6
Reaction Conditions
1.1 Reagents: Sodium nitrite Solvents: Acetic acid ;  0 °C → rt
Reference
Discovery of 3,5-substituted 6-azaindazoles as potent pan-Pim inhibitors
Hu, Huiyong; Wang, Xiaojing; Chan, Grace Ka Yan; Chang, Jae H.; Do, Steven; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(22), 5258-5264

Production Method 8

593-56-6 593-56-6
1005291-43-9 1005291-43-9
929617-35-6 929617-35-6
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Tetrahydrofuran ;  13 h, rt
1.2 Reagents: Hydrazine hydrate (1:1) Solvents: Tetrahydrofuran ,  Water ;  overnight, reflux
1.3 Reagents: Trifluoroacetic acid Solvents: Tetrahydrofuran ;  rt → reflux; 40 min, reflux
Reference
Process for preparing indazole derivatives by activation of hydroxylamine
, China, , ,

Production Method 9

156118-17-1 156118-17-1
929617-35-6 929617-35-6
Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Isoamyl nitrite ,  Potassium acetate ,  18-Crown-6 Solvents: Toluene ;  20 h, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 7, rt
Reference
Discovery of (1H-Pyrazolo[3,4-c]pyridin-5-yl)sulfonamide Analogues as Hepatitis B Virus Capsid Assembly Modulators by Conformation Constraint
Wang, Chunting; Pei, Yameng; Wang, Lin; Li, Shuo; Jiang, Chao; et al, Journal of Medicinal Chemistry, 2020, 63(11), 6066-6089

Production Method 10

156118-16-0 156118-16-0
929617-35-6 929617-35-6
Reaction Conditions
1.1 Reagents: Sodium nitrite Solvents: Acetic acid ;  overnight, rt
Reference
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Matsuda, Daisuke; Kobashi, Yohei; Mikami, Ayako; Kawamura, Madoka; Shiozawa, Fumiyasu; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(15), 3441-3446

Production Method 11

23056-47-5 23056-47-5
929617-35-6 929617-35-6
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Tetrahydrofuran ;  overnight, rt
1.2 Reagents: Acetic anhydride Solvents: Tetrahydrofuran ;  overnight, reflux
1.3 Reagents: Acetic anhydride ,  Isoamyl nitrite ,  Potassium acetate Solvents: Toluene ,  18-Crown-6 ;  80 °C
1.4 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  rt
1.5 Reagents: Hydrochloric acid Solvents: Water ;  pH 5 - 6
Reference
Preparation of the compounds and its application in treating hepatitis B
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Production Method 12

156118-16-0 156118-16-0
929617-35-6 929617-35-6
Reaction Conditions
1.1 Reagents: Sodium nitrite Solvents: Acetic acid ;  0 °C; overnight, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
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, World Intellectual Property Organization, , ,

Production Method 13

156118-16-0 156118-16-0
929617-35-6 929617-35-6
Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Potassium acetate Solvents: Chloroform ;  1 h, 25 °C; 2 h, 70 °C → reflux; reflux → 25 °C
1.2 Reagents: Isoamyl nitrate Catalysts: 18-Crown-6 ;  12 h, 25 °C → reflux; reflux → 25 °C
1.3 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  3 h, 0 °C
Reference
3-(1H-Pyrrolo[3,2-c]pyridin-2-yl)-1H-pyrazolo[3,4-c]pyridines as Wnt pathway modulators and their preparation
, World Intellectual Property Organization, , ,

Production Method 14

156118-16-0 156118-16-0
929617-35-6 929617-35-6
Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Potassium acetate Solvents: Chloroform ;  1 h, 25 °C; 2 h, > 70 °C; reflux → 25 °C
1.2 Reagents: Isoamyl nitrate Catalysts: 18-Crown-6 ;  25 °C → reflux; 12 h, reflux; reflux → 25 °C
1.3 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  3 h, 0 °C
Reference
3-(1H-Pyrrolo[2,3-b]pyridin-2-yl)-1H-pyrazolo[3,4-c]pyridines as Wnt pathway modulators and their preparation
, World Intellectual Property Organization, , ,

Production Method 15

156118-16-0 156118-16-0
929617-35-6 929617-35-6
Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Potassium acetate Solvents: Chloroform ;  1 h, 25 °C; 2 h, 60 - 70 °C; 70 °C → 25 °C
1.2 Reagents: Isoamyl nitrite Catalysts: 18-Crown-6 ;  12 h, reflux; reflux → 25 °C
1.3 Reagents: Potassium carbonate Solvents: Methanol ,  Water ;  3 h, 0 °C
Reference
3-(1H-Indol-2-yl)-1H-pyrazolo[3,4-c]pyridines as Wnt pathway modulators and their preparation
, World Intellectual Property Organization, , ,

Production Method 16

156118-16-0 156118-16-0
929617-35-6 929617-35-6
Reaction Conditions
1.1 Reagents: Acetic acid ,  Sodium nitrite Solvents: Acetic acid ;  overnight, rt
Reference
Hypoglycemic agents containing condensed heterocyclic compounds as GPR119 agonists
, Japan, , ,

Production Method 17

156118-16-0 156118-16-0
929617-35-6 929617-35-6
Reaction Conditions
1.1 Reagents: Sodium nitrite Solvents: Acetic acid ;  overnight, rt
Reference
Preparation of 4-piperidinyl-condensed heterocyclic compounds as GPR119 agonists
, World Intellectual Property Organization, , ,

5-bromo-1H-pyrazolo[3,4-c]pyridine Raw materials

5-bromo-1H-pyrazolo[3,4-c]pyridine Preparation Products

5-bromo-1H-pyrazolo[3,4-c]pyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:929617-35-6)5-bromo-1H-pyrazolo[3,4-c]pyridine
Order Number:sfd15893
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
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Amadis Chemical Company Limited
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(CAS:929617-35-6)5-bromo-1H-pyrazolo[3,4-c]pyridine
Order Number:A844406
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:02
Price ($):163.0/612.0
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:929617-35-6)5-bromo-1H-pyrazolo[3,4-c]pyridine
sfd15893
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:929617-35-6)5-bromo-1H-pyrazolo[3,4-c]pyridine
A844406
Purity:99%/99%
Quantity:25g/100g
Price ($):163.0/612.0
Email